Cas no 500862-27-1 (1,3-Benzodioxole-4,5-diamine)
1,3-Benzodioxole-4,5-diamine structure
Product Name:1,3-Benzodioxole-4,5-diamine
CAS No:500862-27-1
MF:C7H8N2O2
MW:152.150621414185
CID:933241
PubChem ID:437572
Update Time:2025-04-19
1,3-Benzodioxole-4,5-diamine Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzodioxole-4,5-diamine
- 500862-27-1
- SCHEMBL11547575
- WZXFIDXRXIOGTR-UHFFFAOYSA-N
- 3,4-methylenedioxy-o-phenylenediamine
- DB-259163
- DTXSID20331343
-
- Inchi： 1S/C7H8N2O2/c8-4-1-2-5-7(6(4)9)11-3-10-5/h1-2H,3,8-9H2
- InChI Key： WZXFIDXRXIOGTR-UHFFFAOYSA-N
- SMILES： O1COC2C=CC(=C(C1=2)N)N
Computed Properties
- Exact Mass: 152.058577502g/mol
- Monoisotopic Mass: 152.058577502g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 70.5Ų
1,3-Benzodioxole-4,5-diamine Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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